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Compound of Interest

Compound Name: Oxytocin, glu(4)-

Cat. No.: B3061084 Get Quote

Essential Safety and Handling Guide for Oxytocin,
glu(4)-
This document provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Oxytocin, glu(4)-. The following

procedures are based on established best practices for handling potent peptide compounds

and the specific hazard information available for this molecule.

Chemical Information:

Property Value

Chemical Name Oxytocin, glu(4)-

Synonyms [Glu4]-Oxytocin, Oxytocin EP Impurity C

CAS Number 4314-67-4

Molecular Formula C43H65N11O13S2

Appearance White to off-white solid/powder[1]

Storage Store at 2-8°C[2]
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Oxytocin, glu(4)- is classified with the following hazard and precautionary statements:

GHS Hazard Statement

H361
Suspected of damaging fertility or the unborn

child.[1]

GHS Precautionary Statements

P201 Obtain special instructions before use.[1]

P202
Do not handle until all safety precautions have

been read and understood.[1]

P281
Use personal protective equipment as required.

[1]

P308+P313
IF exposed or concerned: Get medical

advice/attention.[1]

P405 Store locked up.[1]

P501
Dispose of contents/container to... [an approved

waste disposal plant][1]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Given the hazard profile, a stringent PPE protocol is mandatory.
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Protection Type Required Equipment

Hand Protection
Nitrile gloves. Inspect for tears before use. Use

proper glove removal technique.

Eye/Face Protection
Chemical safety goggles. A face shield is

recommended if there is a risk of splashing.

Skin and Body Protection

Laboratory coat. Consider disposable suits for

larger quantities or when there is a high risk of

contamination.

Respiratory Protection

For handling powder outside of a containment

unit, a NIOSH-approved respirator with a

particulate filter (e.g., N95) is recommended.

Step-by-Step Handling and Experimental Workflow
This workflow is designed to minimize exposure and ensure safe handling from receipt to

disposal.
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Preparation

Handling

Cleanup and Disposal

1. Review Safety Information
(SDS for Oxytocin, Hazard Statements for Glu(4)-)

2. Assemble and Inspect PPE

3. Prepare a Designated, Clean Workspace
(Preferably a chemical fume hood or ventilated enclosure)

4. Weighing and Reconstitution
(Perform in a ventilated enclosure to avoid inhalation of powder)

5. Experimental Use
(Maintain all PPE and work within the designated area)

6. Decontaminate Surfaces

7. Dispose of Waste
(Segregate into chemical waste streams as per institutional guidelines)

8. Doff PPE Correctly
(Remove gloves last and wash hands thoroughly)

Click to download full resolution via product page

Caption: Safe Handling Workflow for Oxytocin, glu(4)-
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Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Evacuate the immediate area and inform your supervisor and

institutional safety office.

Containment: If trained to do so, and it is safe, cover the spill with an absorbent material to

prevent it from spreading.

Personal Protection: Do not attempt to clean a spill without the appropriate PPE, including

respiratory protection.

Cleanup: For small spills, gently cover with absorbent material. For larger spills, follow your

institution's hazardous material spill response protocol.

Disposal: All cleanup materials should be treated as hazardous waste and disposed of

accordingly.

Disposal Plan
All waste containing Oxytocin, glu(4)-, including contaminated labware, PPE, and unused

material, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled, and sealed

container.

Liquid Waste
Collect in a designated, labeled, and sealed

waste container. Do not pour down the drain.

Sharps
Needles and other sharps must be disposed of

in a designated sharps container.

Follow all local, state, and federal regulations for hazardous waste disposal.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Note: Always have the Safety Data Sheet (SDS) for Oxytocin or this document available when

seeking medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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